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Compound of Interest

Compound Name:
myo-Inositol hexasulfate

hexapotassium

Cat. No.: B12287522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Properties
Myo-inositol hexasulfate hexapotassium is a fully sulfated derivative of myo-inositol, where

each of the six hydroxyl groups is esterified with a sulfate group, and the acidic protons are

replaced by potassium ions. Its chemical structure and properties make it a valuable tool in

biochemical and pharmacological research, particularly in the study of phosphate-metabolizing

enzymes and cell signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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